Cas no 1488389-18-9 ((R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester)
(R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-[[(2R)-tetrahydro-2-furanyl]methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- (R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester
-
- Inchi: 1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-8-16-17(9-11)10-12-6-5-7-18-12/h8-9,12H,5-7,10H2,1-4H3/t12-/m1/s1
- InChI Key: TYOCDJUGXRLNGX-GFCCVEGCSA-N
- SMILES: N1(C[C@H]2CCCO2)C=C(B2OC(C)(C)C(C)(C)O2)C=N1
(R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY297173-0.25g |
(R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester |
1488389-18-9 | ≥95% | 0.25g |
¥13500.00 | 2025-04-18 |
(R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester
(R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester: A Comprehensive Overview
(R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester, identified by the CAS number 1488389-18-9, is a specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of boronic acids, which are widely used as key intermediates in the Suzuki-Miyaura coupling reaction—a cornerstone in modern organic synthesis. The structure of this compound features a pyrazole ring, a tetrahydrofuran moiety, and a boronic acid group, making it a versatile building block for constructing complex molecular architectures.
The synthesis of (R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester typically involves a multi-step process, including the formation of the pyrazole ring, the introduction of the tetrahydrofuran substituent, and the subsequent installation of the boronic acid group. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral drug design. The use of transition metal catalysts and chiral ligands has significantly improved the stereochemical control during the synthesis process.
In terms of applications, this compound has shown great promise in the development of novel therapeutics. The pyrazole moiety is known for its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The tetrahydrofuran group adds flexibility and lipophilicity to the molecule, enhancing its bioavailability. Furthermore, the boronic acid group facilitates its participation in cross-coupling reactions, allowing for the creation of diverse libraries of compounds with potential pharmacological activities.
Recent studies have highlighted the potential of (R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester in targeting cancer-related pathways. For instance, researchers have reported that derivatives of this compound exhibit inhibitory activity against key enzymes involved in tumor growth and metastasis. Additionally, its ability to penetrate cellular membranes makes it a valuable tool in exploring new therapeutic strategies for neurodegenerative diseases.
The unique combination of structural features in this compound also makes it an attractive candidate for exploring new chemical space in drug discovery. By leveraging modern computational methods, such as machine learning algorithms for virtual screening, scientists can predict potential biological activities and optimize lead compounds derived from this scaffold. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods.
In conclusion, (R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester stands as a testament to the progress in organic synthesis and its application in medicinal chemistry. With ongoing research into its properties and potential uses, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.
1488389-18-9 ((R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester) Related Products
- 1040377-03-4(1-(oxan-4-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1000801-76-2(1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1029715-63-6(1-tetrahydrofuran-3-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
- 1220635-60-8(1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1233526-35-6(1-(tetrahydrofuran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
- 1000802-49-2(1-(tetrahydropyran-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
- 1298032-47-9(1-(2-Methoxy-2-methylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1605294-13-0(1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 777063-41-9(1-(3-methylbutyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 847818-71-7(1-(2-methoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)